(2E)-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile

• IUPAC Name: (E)-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[(E)-methoxyiminomethyl]prop-2-enenitrile
• InChI: InChI=1S/C11H7ClF3N3O/c1-19-18-5-7(4-16)2-10-9(12)3-8(6-17-10)11(13,14)15/h2-3,5-6H,1H3/b7-2-,18-5+
• InChI Key: HAJUNRVTTBSSTJ-SOQMBNSBSA-N
• Canonical SMILES: CON=CC(=CC1=C(C=C(C=N1)C(F)(F)F)Cl)C#N
• Isomeric SMILES: CO/N=C/C(=C\C1=C(C=C(C=N1)C(F)(F)F)Cl)/C#N
• Molecular Formula: C11H7ClF3N3O
• Molecular Weight: 289.64 g/mol

Description

(2E)-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C11H7ClF3N3O and its molecular weight is 289.64. The purity is usually 95%.
BenchChem offers high-quality (2E)-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[(1E)-(methoxyimino)methyl]prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques

  The compound has been synthesized and characterized through techniques like NMR, IR, MS spectroscopy, and X-ray crystallography. Such studies help understand the molecular structure and intermolecular interactions of the compound (Mao, Hu, Wang, Du, & Xu, 2015).

• Crystal Structure Analysis

  The compound exhibits unique crystal packing and intermolecular interactions, crucial for understanding its physicochemical properties and potential applications in material science (Mao, Hu, Wang, Du, & Xu, 2015).

Reactions and Derivatives

• Formation of Various Derivatives

  This compound reacts with different nucleophiles to form a range of acyclic and heterocyclic derivatives. These reactions are fundamental for creating new molecules with potential applications in pharmaceuticals and agrochemicals (Sokolov & Aksinenko, 2010).

• Heterocyclic Compound Synthesis

  It serves as an intermediate in synthesizing pyridazinones and pyridazine-6-imines, which are important in developing new pharmaceutical compounds (Sayed, Khalil, Ahmed, & Raslan, 2002).

• Synthesis of Aminopyrroles

  The compound is used as a building block for trifluoromethyl-substituted aminopyrroles, significant in medicinal chemistry due to their potential biological activities (Khlebnikov, Funt, Tomashenko, & Novikov, 2018).

Photophysical Properties

• Study of Fluorescent Behavior: Its derivatives have been synthesized and studied for their fluorescent properties, which could have applications in the development of optical materials and sensors (Jachak, Bagul, Ghotekar, & Toche, 2009).